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Compound of Interest

Compound Name: 3-Phenylhexane

Cat. No.: B12442743

This guide provides a detailed overview of the molecular formula and molecular weight of the
organic compound 3-Phenylhexane, targeted towards researchers, scientists, and
professionals in drug development.

Core Molecular Data

The fundamental properties of 3-Phenylhexane, including its molecular formula and weight,
are crucial for a variety of scientific applications, from reaction stoichiometry to analytical
characterization.

Molecular Formula and Weight of 3-Phenylhexane

The molecular formula for 3-Phenylhexane is C12H18[1][2][3]. This indicates that a single
molecule of 3-Phenylhexane is composed of 12 carbon atoms and 18 hydrogen atoms. The
molecular weight is a measure of the total mass of all atoms in the molecule.

Below is a summary of the key quantitative data for 3-Phenylhexane and its constituent
elements.
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Parameter Value Reference
Molecular Formula C12H18 [1112][3]
Molecular Weight 162.27 g/mol [1]
162.275 g/mol [2]
Standard Atomic Weight of

[12.0096, 12.0116] u [4][5]
Carbon
Abridged Atomic Weight of

12.011 u [5][6]
Carbon

Standard Atomic Weight of

[1.00784, 1.00811] u [71[8]
Hydrogen
Abridged Atomic Weight of

1.0080 u [7]
Hydrogen

The molecular weight of a compound is calculated by summing the atomic weights of its
constituent atoms. Based on the abridged atomic weights of carbon (12.011 u) and hydrogen
(1.0080 u), the calculated molecular weight of 3-Phenylhexane (C12H18) is approximately
162.276 g/mol . This value is consistent with the experimentally determined and
computationally derived molecular weights reported in the literature[1][2].

Logical Relationship of Molecular Properties

The determination of a compound's molecular weight is intrinsically linked to its molecular
formula and the atomic weights of its constituent elements. The following diagram illustrates
this fundamental relationship.
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Caption: Relationship between atomic weights, molecular formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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